Cas no 1565027-98-6 (5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1565027-98-6
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 5755492
• PubChem ID: 104505894
• Update Time: 2025-06-07

5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1106429
• 5-amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one
• 1565027-98-6
• 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C9H13BrN2O2/c1-5(13)3-12-4-7(11)6(2)8(10)9(12)14/h4-5,13H,3,11H2,1-2H3
• InChI Key： UQNCSSJJURFBNW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CN(C1=O)CC(C)O)N

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one

Introduction to 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565027-98-6)

5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565027-98-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of this compound, particularly the presence of a bromine atom and a hydroxypropyl group, contribute to its distinct pharmacological profile.

The chemical structure of 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one is characterized by a pyridinone ring with various functional groups attached. The amino group at position 5 and the bromine atom at position 3 are key substituents that influence the compound's reactivity and biological activity. The hydroxypropyl group at position 1 and the methyl group at position 4 further enhance its solubility and stability, making it an attractive candidate for drug development.

Recent studies have explored the potential of 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one has also demonstrated anti-inflammatory activity. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease. This dual action—neuroprotection and anti-inflammation—makes it a promising candidate for multifaceted therapeutic approaches.

The pharmacokinetic properties of 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and effective treatment outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the compound's therapeutic potential will be further evaluated in larger patient populations.

Beyond its direct therapeutic applications, 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one has also been used as a lead compound for structure-based drug design. Researchers have employed computational methods to identify structural analogs with enhanced potency and selectivity. These efforts aim to optimize the compound's pharmacological properties and develop more effective treatments for various diseases.

In conclusion, 5-Amino-3-bromo-1-(2-hydroxypropyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565027-98-6) represents a promising molecule with significant potential in medicinal chemistry. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.